![molecular formula C23H21BrN4O2S B2939101 N-(4-bromophenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide CAS No. 2034314-75-3](/img/structure/B2939101.png)
N-(4-bromophenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromophenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H21BrN4O2S and its molecular weight is 497.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant Research
Compounds with similar structures to the query compound have been explored for their potential as anticonvulsant agents. For example, the synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsants highlight the exploration of pyrimidine derivatives in medical chemistry, particularly for neurological disorders. The study demonstrated that certain compounds exhibited moderate anticonvulsant activity, with the 4-bromophenyl acetamide derivative showing the most pronounced activity. This suggests that the structural framework of the query compound may hold potential for further exploration in anticonvulsant research (Severina et al., 2020).
Antimicrobial and Antituberculosis Activity
Research into the antimicrobial and antituberculosis activities of pyrimidine-incorporated Schiff bases of isoniazid has shown significant results. These studies underscore the importance of pyrimidine and related heterocycles in developing new therapeutic agents against bacterial and fungal infections, as well as tuberculosis, indicating a potential area of application for compounds with similar chemical structures (Soni & Patel, 2017).
Antitumor Activity
The synthesis and evaluation of thienopyrimidine linked rhodanine derivatives and other pyrrolo[2,3-d]pyrimidine derivatives have been investigated for their antitumor activities. These compounds, with their unique structural features, including thienoyl side chains and specific substituents, have shown selective inhibition of tumor cell proliferation and potent antitumor activity in vitro and in vivo. Such findings suggest that compounds like the one inquired about could be valuable in cancer research and the development of new anticancer drugs (Wang et al., 2011).
Synthesis Methodologies
The methodologies involved in synthesizing compounds with complex structures such as N-(4-bromophenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide are of significant interest. Research on the synthesis of novel thienopyrimidine derivatives, for example, sheds light on advanced synthetic techniques and the potential for generating a wide range of biologically active compounds. This area of research not only contributes to the development of new therapeutic agents but also advances the field of medicinal chemistry (Kerru et al., 2019).
properties
IUPAC Name |
N-(4-bromophenyl)-2-[(4-oxo-7-phenyl-3-propan-2-yl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21BrN4O2S/c1-14(2)28-22(30)21-20(18(12-25-21)15-6-4-3-5-7-15)27-23(28)31-13-19(29)26-17-10-8-16(24)9-11-17/h3-12,14,25H,13H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHSMVFNUDKKOOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21BrN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.